Cas no 1016823-41-8 (5-oxo-1-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid)
1016823-41-8 structure
Product Name:5-oxo-1-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid
CAS No:1016823-41-8
MF:C7H8F3NO3
MW:211.13853263855
MDL:MFCD09944063
CID:4567144
PubChem ID:24704733
Update Time:2024-11-05
5-oxo-1-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(2,2,2-trifluoroethyl)-
- 5-Oxo-1-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic Acid
- 1016823-41-8
- PWWZFHSEJSRPFA-UHFFFAOYSA-N
- SCHEMBL4694373
- AKOS000185655
- 5-oxo-1-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylicacid
- CS-0247074
- G43290
- EN300-35608
- 5-oxo-1-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid
-
- MDL： MFCD09944063
- Inchi： 1S/C7H8F3NO3/c8-7(9,10)3-11-2-4(6(13)14)1-5(11)12/h4H,1-3H2,(H,13,14)
- InChI Key： PWWZFHSEJSRPFA-UHFFFAOYSA-N
- SMILES： N1(CC(F)(F)F)C(=O)CC(C(O)=O)C1
Computed Properties
- Exact Mass: 211.045628g/mol
- Monoisotopic Mass: 211.045628g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 211.14g/mol
- XLogP3: 0.1
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 333.9±42.0 °C at 760 mmHg
- Flash Point: 155.8±27.9 °C
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
5-oxo-1-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-oxo-1-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E589353-25mg |
5-Oxo-1-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic Acid |
1016823-41-8 | 25mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E589353-50mg |
5-Oxo-1-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic Acid |
1016823-41-8 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E589353-250mg |
5-Oxo-1-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic Acid |
1016823-41-8 | 250mg |
$ 340.00 | 2022-06-05 | ||
| Enamine | EN300-35608-0.05g |
5-oxo-1-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid |
1016823-41-8 | 95% | 0.05g |
$88.0 | 2023-09-03 | |
| Enamine | EN300-35608-0.1g |
5-oxo-1-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid |
1016823-41-8 | 95% | 0.1g |
$132.0 | 2023-09-03 | |
| Enamine | EN300-35608-0.25g |
5-oxo-1-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid |
1016823-41-8 | 95% | 0.25g |
$188.0 | 2023-09-03 | |
| Enamine | EN300-35608-0.5g |
5-oxo-1-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid |
1016823-41-8 | 95% | 0.5g |
$353.0 | 2023-09-03 | |
| Enamine | EN300-35608-1.0g |
5-oxo-1-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid |
1016823-41-8 | 95% | 1.0g |
$470.0 | 2023-02-13 | |
| Enamine | EN300-35608-2.5g |
5-oxo-1-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid |
1016823-41-8 | 95% | 2.5g |
$923.0 | 2023-09-03 | |
| Enamine | EN300-35608-5.0g |
5-oxo-1-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid |
1016823-41-8 | 95% | 5.0g |
$1364.0 | 2023-02-13 |
5-oxo-1-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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